N-isopropyl-2-methoxy-isonicotinamide

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-methoxy-N-propan-2-ylpyridine-4-carboxamide
• InChI: InChI=1S/C10H14N2O2/c1-7(2)12-10(13)8-4-5-11-9(6-8)14-3/h4-7H,1-3H3,(H,12,13)
• InChI Key: BBUBRLUTGWYNJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=NC=C1)OC

Description

N-isopropyl-2-methoxy-isonicotinamide is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 19.44 g 2-chloro-N-isopropyl-isonicotinamide (97.86 mmol) as obtainable from example 12, in 165 mL methanol were added 27.82 g NaOMe (489.3 mmol, 5.0 eq) in four equal portions over 60 min. The solution was then heated to 80° C. and the reaction was monitored by HPLC. After 23 h (<2% area starting material 2-chloro-N-isopropyl-isonicotinamide), the mixture was cooled to room temperature and quenched by addition of 200 mL saturated aqueous NH4Cl. The product was extracted three times with 150 mL, in total 450 mL dichloromethane. The combined organic phases were dried over 40 g Na2SO4 (30 min) and filtered. The filter cake was washed with 80 mL dichloromethane. After removal of solvent in a rotary evaporator (40° C., 22 mbar), the crude product (15.856 g, 83% w/w, HPLC purity 93.7% area) was obtained as a white solid.